Cas no 96790-94-2 (Pentanenitrile, 3-ethyl-3-hydroxy-2-methyl-)

• Product Name: Pentanenitrile, 3-ethyl-3-hydroxy-2-methyl-
• CAS No: 96790-94-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 751304
• PubChem ID: 11147781
• Update Time: 2025-04-19

Pentanenitrile, 3-ethyl-3-hydroxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 3-ethyl-3-hydroxy-2-methyl-
• 3-ethyl-3-hydroxy-2-methylpentanenitrile
• DTXSID50456836
• AKOS017681921
• 96790-94-2
• 3-ethyl-3-hydroxy-2-methyl-valeronitrile

• Inchi： 1S/C8H15NO/c1-4-8(10,5-2)7(3)6-9/h7,10H,4-5H2,1-3H3
• InChI Key： MIKIMPQQGFWAIH-UHFFFAOYSA-N
• SMILES： OC(CC)(CC)C(C#N)C

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44Ų